Cas no 539809-44-4 (<br>2-((5-(((3-Chlorophenyl)amino)methyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)- N-(o-tolyl)acetamide)

<br>2-((5-(((3-Chlorophenyl)amino)methyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)- N-(o-tolyl)acetamide structure
539809-44-4 structure
Product Name:<br>2-((5-(((3-Chlorophenyl)amino)methyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)- N-(o-tolyl)acetamide
CAS No:539809-44-4
MF:C24H22ClN5OS
MW:463.982382297516
CID:3052873
PubChem ID:1516371
Update Time:2025-04-21

<br>2-((5-(((3-Chlorophenyl)amino)methyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)- N-(o-tolyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • <br>2-((5-(((3-Chlorophenyl)amino)methyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)- N-(o-tolyl)acetamide
    • STK680630
    • 644-690-7
    • AKOS016366966
    • 2-({5-[(3-chloroanilino)methyl]-4-phenyl-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(2-methylphenyl)acetamide
    • 2-[(5-{[(3-chlorophenyl)amino]methyl}-4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(2-methylphenyl)acetamide
    • 2-((5-((3-CHLOROANILINO)METHYL)-4-PHENYL-4H-1,2,4-TRIAZOL-3-YL)SULFANYL)-N-(2-METHYLPHENYL)ACETAMIDE
    • 539809-44-4
    • 2-((5-(((3-Chlorophenyl)amino)methyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-(o-tolyl)acetamide
    • Inchi: 1S/C24H22ClN5OS/c1-17-8-5-6-13-21(17)27-23(31)16-32-24-29-28-22(30(24)20-11-3-2-4-12-20)15-26-19-10-7-9-18(25)14-19/h2-14,26H,15-16H2,1H3,(H,27,31)
    • InChI Key: PKEOQAAYBCVFQK-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)NCC1=NN=C(N1C1C=CC=CC=1)SCC(NC1C=CC=CC=1C)=O

Computed Properties

  • Exact Mass: 463.1233592Da
  • Monoisotopic Mass: 463.1233592Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 8
  • Complexity: 593
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 97.1Ų
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